Cas no 876151-62-1 (2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide)

• Product Name: 2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide
• CAS No: 876151-62-1
• MF: C₁₈H₁₉ClN₆O₃
• MW: 402.83486199379
• CID: 5516418
• Update Time: 2025-11-01

2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide Chemical and Physical Properties

Names and Identifiers

• Pyrimido[2,1-f]purine-3(2H)-acetamide, 9-(4-chlorophenyl)-1,4,6,7,8,9-hexahydro-1,7-dimethyl-2,4-dioxo-
• 2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide

• Inchi： 1S/C18H19ClN6O3/c1-10-7-23(12-5-3-11(19)4-6-12)17-21-15-14(24(17)8-10)16(27)25(9-13(20)26)18(28)22(15)2/h3-6,10H,7-9H2,1-2H3,(H2,20,26)
• InChI Key： OUZOUIMNRJPVKP-UHFFFAOYSA-N
• SMILES： N12CC(C)CN(C3=CC=C(Cl)C=C3)C1=NC1=C2C(=O)N(CC(N)=O)C(=O)N1C

Additional information on 2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurin-3-ylacetamide

Introduction to 2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetamide (CAS No. 876151-62-1)

2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetamide is a highly sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyrimido[1,2-g]purine class of molecules, which are known for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including an acetylamide moiety and a chlorophenyl substituent, makes this molecule a promising candidate for further investigation in drug discovery and development.

The chemical structure of CAS No. 876151-62-1 features a complex arrangement of nitrogen atoms and oxygen atoms within the pyrimido[1,2-g]purine core. This core structure is characterized by its ability to interact with various biological targets due to its aromatic and heterocyclic nature. The 4-chlorophenyl group introduces a hydrophobic region that can enhance binding affinity to certain enzymes and receptors. Additionally, the 1,7-dimethyl substituents contribute to the steric and electronic properties of the molecule, influencing its overall biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Pyrimido[1,2-g]purines have been extensively studied for their roles in inhibiting various enzymes and receptors involved in cancer progression and inflammatory diseases. The acetylamide group in CAS No. 876151-62-1 is particularly noteworthy as it can serve as a pharmacophore for designing molecules that modulate biological pathways relevant to human health.

One of the most compelling aspects of this compound is its potential to act as a scaffold for drug design. The pyrimido[1,2-g]purine core is highly versatile and can be modified in numerous ways to optimize biological activity. Researchers have been exploring derivatives of this core structure to develop inhibitors targeting kinases and other enzymes implicated in diseases such as cancer and autoimmune disorders. The chlorophenyl substituent has been shown to enhance binding interactions with certain protein targets due to its ability to form hydrophobic interactions and π-stacking effects.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of heterocyclic compounds. Computational modeling and experimental techniques have been employed to elucidate how modifications in the core structure can influence binding affinity and selectivity. For instance, the position of nitrogen atoms and oxygen atoms can significantly impact the molecule's interaction with biological targets. The acetylamide moiety has been found to be particularly effective in enhancing solubility while maintaining biological activity.

The pharmaceutical industry has shown great interest in developing small-molecule inhibitors based on pyrimido[1,2-g]purine scaffolds due to their potential therapeutic applications. These compounds have been tested in various preclinical models for their ability to modulate key signaling pathways involved in disease progression. The dimethyl groups at positions 1 and 7 play a crucial role in stabilizing the molecule's conformation and enhancing its interactions with biological targets.

In conclusion,CAS No. 876151-62-1, specifically 2-9-(4-chlorophenyl)-1,7-dimethyl-2,4-dioxo-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purin-3-ylacetamide, represents a significant advancement in the field of heterocyclic chemistry with potential applications in drug discovery. Its unique structural features make it an attractive candidate for further research aimed at developing novel therapeutic agents targeting various diseases.